N-(4-fluorophenyl)-2-[(6-pyridin-2-ylpyridazin-3-yl)thio]acetamide

• IUPAC Name: N-(4-fluorophenyl)-2-(6-pyridin-2-ylpyridazin-3-yl)sulfanylacetamide
• InChI: InChI=1S/C17H13FN4OS/c18-12-4-6-13(7-5-12)20-16(23)11-24-17-9-8-15(21-22-17)14-3-1-2-10-19-14/h1-10H,11H2,(H,20,23)
• InChI Key: IFHRYJUMMJKJOV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=NC(=C1)C2=NN=C(C=C2)SCC(=O)NC3=CC=C(C=C3)F
• Molecular Formula: C17H13FN4OS
• Molecular Weight: 340.4 g/mol

Description

N-(4-fluorophenyl)-2-[(6-pyridin-2-ylpyridazin-3-yl)thio]acetamide is a chemical compound that has gained attention in scientific research due to its potential use in the development of new drugs. This compound is a pyridazinone derivative that has been found to have various biological activities, including anti-inflammatory and anti-tumor properties. In

Mechanism of Action

The mechanism of action of N-(4-fluorophenyl)-2-[(6-pyridin-2-ylpyridazin-3-yl)thio]acetamide is not fully understood, but studies have suggested that it may work by inhibiting certain enzymes and signaling pathways in the body. For example, this compound has been found to inhibit the activity of the enzyme cyclooxygenase-2 (COX-2), which is involved in the production of inflammatory molecules in the body. By inhibiting COX-2, this compound may reduce inflammation in the body.
Biochemical and Physiological Effects:
Studies have shown that this compound has various biochemical and physiological effects in the body. For example, this compound has been found to reduce the production of inflammatory molecules such as prostaglandins and cytokines. Additionally, this compound has been found to inhibit the growth of cancer cells in vitro and in animal models. These effects make it a potential candidate for the development of new drugs for the treatment of inflammatory diseases and cancer.

Advantages and Limitations for Lab Experiments

One advantage of N-(4-fluorophenyl)-2-[(6-pyridin-2-ylpyridazin-3-yl)thio]acetamide is its relatively simple synthesis method, which allows for easy production of the compound in the lab. Additionally, this compound has been found to have low toxicity in animal models, which makes it a safe candidate for further study. However, one limitation of this compound is its limited solubility in water, which can make it difficult to work with in certain experiments.

Future Directions

There are several future directions for the study of N-(4-fluorophenyl)-2-[(6-pyridin-2-ylpyridazin-3-yl)thio]acetamide. One direction is the development of new drugs based on this compound for the treatment of inflammatory diseases and cancer. Additionally, further study is needed to understand the mechanism of action of this compound and its effects on various signaling pathways in the body. Finally, the development of new synthesis methods for this compound could improve its yield and purity, making it a more viable candidate for drug development.

Synthesis Methods

The synthesis of N-(4-fluorophenyl)-2-[(6-pyridin-2-ylpyridazin-3-yl)thio]acetamide involves the reaction of 4-fluoroaniline with 2-chloro-3-nitropyridazine in the presence of a base. The resulting intermediate is then reacted with 2-mercaptopyridine in the presence of a catalyst to yield the final product. The synthesis method has been optimized to improve the yield and purity of the compound.

Scientific Research Applications

N-(4-fluorophenyl)-2-[(6-pyridin-2-ylpyridazin-3-yl)thio]acetamide has been found to have various biological activities that make it a promising candidate for drug development. Studies have shown that this compound has anti-inflammatory and anti-tumor properties, which make it a potential treatment for diseases such as cancer and rheumatoid arthritis. Additionally, this compound has been found to have activity against certain types of bacteria and viruses, making it a potential candidate for the development of new antibiotics and antiviral drugs.